N-methyl-2-(6-oxo-2-((3-(trifluoromethyl)benzyl)thio)-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-methyl-2-[6-oxo-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C15H14F3N3O2S/c1-19-12(22)6-11-7-13(23)21-14(20-11)24-8-9-3-2-4-10(5-9)15(16,17)18/h2-5,7H,6,8H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: DBAZKSMFDKXTFC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC(=O)NC(=N1)SCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C15H14F3N3O2S
• Molecular Weight: 357.4 g/mol

Description

N-methyl-2-(6-oxo-2-((3-(trifluoromethyl)benzyl)thio)-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C15H14F3N3O2S and its molecular weight is 357.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Applications

N-methyl-2-(6-oxo-2-((3-(trifluoromethyl)benzyl)thio)-1,6-dihydropyrimidin-4-yl)acetamide is related to compounds with significant antitumor properties. For instance, analogs like N-{4-[(2,4-diamino-5-methyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-6-yl)thio]benzoyl}-L-glutamic acid have been synthesized and evaluated as antitumor agents. These compounds demonstrate dual inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), crucial enzymes in cancer cell proliferation (Gangjee et al., 2005).

Structural Studies

The structural properties of similar compounds are integral to their pharmacological effects. Studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, for example, reveal insights into the molecular conformation that could influence their biological activity. These compounds show a folded conformation about the methylene C atom, which could be pivotal in their interactions with biological targets (Subasri et al., 2016).

Synthesis and Biological Evaluation of Analogues

Other related compounds, like classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines, are synthesized as potential dual TS and DHFR inhibitors. Their synthesis involves various arylthiols attached to a key intermediate, demonstrating effective antitumor properties in vitro (Gangjee et al., 2009).

Cascade Reactions for Heterocyclic Syntheses

Thioueido-acetamides, closely related to the compound , are used in cascade reactions for the synthesis of various heterocycles. This demonstrates the versatility of the core structure in generating pharmacologically relevant molecules (Schmeyers & Kaupp, 2002).

Effects on Antifolate and Antitumor Activity

Research has also explored the effects of structural modifications on antifolate and antitumor activity. This includes investigations into the impact of methyl substitution and conformational restriction on the biological activity of related compounds (Gangjee et al., 2000).